3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide

• IUPAC Name: 3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-3-21-15-8-7-11(9-13(15)18)16(20)19-14-6-4-5-12(17)10(14)2/h4-9H,3H2,1-2H3,(H,19,20)
• InChI Key: JEFBHNYSDHMKKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C(=CC=C2)Cl)C)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide is a chemical compound that belongs to the class of benzamides. It is also known as CB-13 and has been identified as a synthetic cannabinoid. This compound has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide involves its interaction with the CB1 and CB2 receptors in the endocannabinoid system. This leads to the modulation of various physiological processes, including pain perception, immune function, and mood regulation.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide has various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. It has also been shown to have anxiolytic effects, which could be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide in lab experiments is its high affinity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using this compound is its potential toxicity, which could affect the results of experiments.

Future Directions

There are several future directions for the study of 3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide. One area of interest is its potential use in the treatment of pain and inflammation. Further studies are needed to determine the efficacy and safety of this compound in humans. Another area of interest is its potential use in the treatment of anxiety disorders. Studies have shown promising results, but more research is needed to determine its long-term effects.
Conclusion:
In conclusion, 3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide is a chemical compound with potential therapeutic applications. Its high affinity for the CB1 and CB2 receptors makes it a useful tool for studying the endocannabinoid system. Further research is needed to determine its efficacy and safety in humans and its potential use in the treatment of various conditions.

Synthesis Methods

The synthesis of 3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide involves the reaction of 3-chloro-2-methylphenyl isocyanate with 4-ethoxybenzoic acid in the presence of a catalyst. The reaction is carried out under controlled conditions, and the product is obtained in high yield.

Scientific Research Applications

3-chloro-N-(3-chloro-2-methylphenyl)-4-ethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have an affinity for the CB1 and CB2 receptors in the endocannabinoid system. This makes it a potential candidate for the treatment of various conditions, including pain, inflammation, and anxiety.